Cas no 56756-64-0 (4-chloro-N~1~-[2-(diethylamino)ethyl]benzene-1,2-diamine)

• Product Name: 4-chloro-N~1~-[2-(diethylamino)ethyl]benzene-1,2-diamine
• CAS No: 56756-64-0
• MF: C₁₂H₂₀ClN₃
• MW: 241.760301589966
• CID: 1600096
• PubChem ID: 379214
• Update Time: 2025-04-21

4-chloro-N~1~-[2-(diethylamino)ethyl]benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N~1~-[2-(diethylamino)ethyl]benzene-1,2-diamine
• 4-Chloro-N~1~-(2-(diethylamino)ethyl)-1,2-benzenediamine
• BRN 2807836
• NSC-663629
• DTXSID10972204
• o-Phenylenediamine, 4-chloro-N-(2-(diethylamino)ethyl)-
• NSC663629
• 4-chloro-N1-(2-diethylaminoethyl)benzene-1,2-diamine
• 56756-64-0
• 4-Chloro-N(sup 1)-(diethylaminoethyl)-o-phenylenediamine

• Inchi： 1S/C12H20ClN3/c1-3-16(4-2)8-7-15-12-6-5-10(13)9-11(12)14/h5-6,9,15H,3-4,7-8,14H2,1-2H3
• InChI Key： MYPGRCWCDOXEOB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)NCCN(CC)CC

Computed Properties

• Exact Mass: 241.1348
• Monoisotopic Mass: 241.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• Density: 1.135
• Boiling Point: 392.4°C at 760 mmHg
• Flash Point: 191.1°C
• Refractive Index: 1.59
• PSA: 41.29